N-(2-methoxyphenyl)-4-((4-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide

• IUPAC Name: N-(2-methoxyphenyl)-4-[[[4-(trifluoromethyl)phenyl]sulfonylamino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C21H24F3N3O4S/c1-31-19-5-3-2-4-18(19)26-20(28)27-12-10-15(11-13-27)14-25-32(29,30)17-8-6-16(7-9-17)21(22,23)24/h2-9,15,25H,10-14H2,1H3,(H,26,28)
• InChI Key: VSKCMAXTKRYPTJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCC(CC2)CNS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H24F3N3O4S
• Molecular Weight: 471.5 g/mol
• CAS No.: 1235049-46-3

Description

N-(2-methoxyphenyl)-4-((4-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H24F3N3O4S and its molecular weight is 471.5. The purity is usually 95%.
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Scientific Research Applications

Hypoglycemic Agents and Diabetes Management

Research into hypoglycemic benzoic acid derivatives has explored compounds structurally related to N-(2-methoxyphenyl)-4-((4-(trifluoromethyl)phenylsulfonamido)methyl)piperidine-1-carboxamide. One study focused on repaglinide, a therapeutic for type 2 diabetes, highlighting the critical role of specific functional groups in enhancing hypoglycemic activity. The study proposed a pharmacophore model suitable for designing new hypoglycemic agents, emphasizing the importance of the acidic group, the amidic spacer, and the ortho residue for activity (Grell et al., 1998).

Gastrointestinal Motility Enhancement

Benzamide derivatives, sharing a similar piperidine structure, have been synthesized and evaluated for their effects on gastrointestinal motility. Select compounds accelerated gastric emptying and increased defecation frequency, with potential as prokinetic agents effective in both the upper and lower gastrointestinal tract. This research suggests the therapeutic potential of structurally related compounds in managing gastrointestinal disorders (Sonda et al., 2004).

PET Imaging Agents

Compounds with structural similarities to this compound have been explored as PET imaging agents. For example, research on 18F-Mefway, a PET radioligand for 5-HT1A receptor imaging, offers insights into the development of diagnostic tools for neurological conditions. The study underscores the relevance of specific molecular modifications for improving imaging agent properties, such as resistance to in vivo defluorination (Choi et al., 2015).

Water Treatment Technologies

Novel sulfonated thin-film composite nanofiltration membranes, incorporating sulfonated aromatic diamine monomers, have been developed for dye treatment in water purification processes. These membranes show improved water flux and dye rejection, illustrating the potential application of similar sulfonated compounds in environmental and water treatment technologies (Liu et al., 2012).